
Technical Guide: Physical Properties of 2-
Fluoro-6-iodobenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-6-iodobenzonitrile

Cat. No.: B108612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Fluoro-6-iodobenzonitrile, a key intermediate in pharmaceutical and organic synthesis. The

information is presented to support research and development activities where this compound

is utilized.

Core Physical and Chemical Data
2-Fluoro-6-iodobenzonitrile is an aromatic compound noted for its unique reactivity, which is

imparted by the presence of both fluorine and iodine substituents on the benzonitrile ring.[1][2]

This dual halogenation makes it a versatile building block in the synthesis of complex organic

molecules, particularly in the development of novel pharmaceuticals and agrochemicals.[1]

Quantitative Physical Properties
The following table summarizes the key physical and chemical properties of 2-Fluoro-6-
iodobenzonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b108612?utm_src=pdf-interest
https://www.benchchem.com/product/b108612?utm_src=pdf-body
https://www.benchchem.com/product/b108612?utm_src=pdf-body
https://www.benchchem.com/product/b108612?utm_src=pdf-body
https://www.chemimpex.com/products/46067
https://cymitquimica.com/cas/79544-29-9/
https://www.chemimpex.com/products/46067
https://www.benchchem.com/product/b108612?utm_src=pdf-body
https://www.benchchem.com/product/b108612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 79544-29-9 [1][3]

Molecular Formula C₇H₃FIN [1][3]

Molecular Weight 247.01 g/mol [1][3][4]

Melting Point 49-55 °C [1][4][5][6]

Boiling Point (Predicted) 271.3 ± 25.0 °C [6]

Density (Predicted) 1.98 ± 0.1 g/cm³ [6]

Appearance
White to light yellow or cream

crystalline powder
[1][2][7]

Purity ≥ 97.5% - 98% (by GC) [1][3][5]

Solubility
Slightly soluble in Chloroform

and Methanol
[6]

Experimental Methodologies
While specific experimental records for the listed data are proprietary to the manufacturers, the

following outlines standard protocols for determining the key physical properties of solid

organic compounds like 2-Fluoro-6-iodobenzonitrile.

Melting Point Determination (Capillary Method)
Sample Preparation: A small amount of the dry crystalline powder is packed into a thin-

walled capillary tube, sealed at one end, to a height of 2-3 mm.

Instrumentation: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a calibrated thermometer or digital temperature sensor.

Heating: The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample becomes a clear liquid. For 2-
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Fluoro-6-iodobenzonitrile, a typical range is between 49 °C and 55 °C.[1][4][5][6]

Purity Analysis (Gas Chromatography - GC)
Sample Preparation: A solution of 2-Fluoro-6-iodobenzonitrile is prepared in a suitable

volatile solvent.

Injection: A small volume of the solution is injected into the gas chromatograph. The high

temperature of the injection port vaporizes the sample.

Separation: An inert carrier gas (e.g., helium or nitrogen) transports the vaporized sample

through a chromatographic column. The components of the sample separate based on their

boiling points and interactions with the column's stationary phase.

Detection: As each component exits the column, it is detected by a detector (e.g., Flame

Ionization Detector - FID). The detector generates a signal proportional to the amount of the

component.

Data Analysis: The output is a chromatogram showing peaks corresponding to different

components. The area under the peak for 2-Fluoro-6-iodobenzonitrile relative to the total

area of all peaks is used to calculate its purity, which is typically specified as ≥98%.[1][3]

Logical Workflow for Compound Characterization
The following diagram illustrates a standard workflow for the physical and chemical

characterization of a synthesized or procured chemical intermediate like 2-Fluoro-6-
iodobenzonitrile.
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Figure 1: Workflow for Chemical Intermediate Characterization
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Caption: Workflow for Chemical Intermediate Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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